Cas no 104795-69-9 (Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
• CAS No: 104795-69-9
• MF: C₁₂H₁₂O₄S
• MW: 252.286282539368
• CID: 1146742
• Update Time: 2024-07-26

Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester

• Inchi： 1S/C12H12O4S/c1-14-7-4-5-9-8(6-7)10(15-2)11(17-9)12(13)16-3/h4-6H,1-3H3
• InChI Key： GUHKZPIIYLAPIC-UHFFFAOYSA-N
• SMILES： C12=CC=C(OC)C=C1C(OC)=C(C(OC)=O)S2

Computed Properties

• Exact Mass: 252.04566

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 388.0±37.0 °C(Predicted)
• PSA: 44.76